Cas no 865-43-0 (Methyl-d2 Iodide)

Methyl-d2 Iodide (CD3I) is a deuterated alkyl halide commonly used as a labeling reagent in synthetic and mechanistic chemistry. The incorporation of deuterium (D) at the methyl group enhances its utility in isotopic labeling studies, NMR spectroscopy, and mass spectrometry, providing distinct spectral signatures for tracking molecular transformations. Its high isotopic purity ensures minimal interference from protiated species, making it valuable for kinetic isotope effect (KIE) studies and reaction mechanism elucidation. The compound is typically employed in nucleophilic substitution reactions, Grignard reagent synthesis, and as a methyl-d2 source in pharmaceuticals and agrochemicals. Handling requires caution due to its light sensitivity and potential toxicity.

Methyl-d2 Iodide structure

Product Name:Methyl-d2 Iodide

CAS No:865-43-0

MF:CH₃I

MW:143.95131611824

CID:707256

Update Time:2025-05-27

Methyl-d2 Iodide Chemical and Physical Properties

Names and Identifiers

- Methane-d2, iodo-(7CI,8CI,9CI)
- Iodomethane-d2
- Methyl-d2 Iodide
- Inchi： 1S/CH3I/c1-2/h1H3/i1D2
- InChI Key： INQOMBQAUSQDDS-DICFDUPASA-N
- SMILES： IC([2H])[2H]

Computed Properties

Isotope Atom Count: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 2
Rotatable Bond Count: 0
Complexity: 2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5

Experimental Properties

Color/Form: White crystals
Density: 2.313 g/mL at 25 °C
Melting Point: -66.5 °C(lit.)
Boiling Point: 42 °C(lit.)
Refractive Index: n20/D 1.526(lit.)
Solubility: Insoluble in water

Methyl-d2 Iodide Security Information

Hazardous Material transportation number：UN 2644 6.1/PG 1
WGK Germany：3
Hazard Category Code： 45-46-23/24/25-42/43-53-40-37/38-23/25-21
Safety Instruction： 53-23-26-36/37/39-45-36/37
Hazardous Material Identification：

Methyl-d2 Iodide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M336968-250mg	Methyl-d2 Iodide	865-43-0		250mg	$75.00	2023-05-17
TRC	M336968-1g	Methyl-d2 Iodide	865-43-0		1g	$259.00	2023-05-17
TRC	M336968-50mg	Methyl-d2 Iodide	865-43-0		50mg	45.00	2021-07-28
TRC	M336968-100mg	Methyl-d2 Iodide	865-43-0		100mg	60.00	2021-07-28
TRC	M336968-500mg	Methyl-d2 Iodide	865-43-0		500mg	$144.00	2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1720057-5g	Iodomethane-d2	865-43-0	98%	5g	￥6525.00	2024-04-28